Cas no 10340-49-5 (Pent-4-en-2-ylbenzene)

Pent-4-en-2-ylbenzene structure
Pent-4-en-2-ylbenzene structure
Product Name:Pent-4-en-2-ylbenzene
CAS No:10340-49-5
MF:C11H14
MW:146.228863239288
CID:1136978
PubChem ID:569651
Update Time:2025-04-20

Pent-4-en-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

    • pent-4-en-2-ylbenzene
    • Benzene, (1-methyl-3-butenyl)-
    • 4-phenylpent-1-ene
    • (1-methyl-3-buten-1-yl)-benzene
    • 4-Phenyl-1-pentene
    • 1-Pentene, 4-phenyl-
    • AGN-PC-007WTL
    • CTK0G7044
    • AC1LC50C
    • AG-J-15724
    • VUXTURSVFKUIRT-UHFFFAOYSA-N
    • AKOS013991950
    • (1-Methyl-3-butenyl)benzene #
    • NS00096239
    • DTXSID30341059
    • 10340-49-5
    • 2-phenylpent-4-ene
    • Pent-4-en-2-ylbenzene
    • Inchi: 1S/C11H14/c1-3-7-10(2)11-8-5-4-6-9-11/h3-6,8-10H,1,7H2,2H3
    • InChI Key: VUXTURSVFKUIRT-UHFFFAOYSA-N
    • SMILES: C(C)(C1C=CC=CC=1)CC=C

Computed Properties

  • Exact Mass: 146.10962
  • Monoisotopic Mass: 146.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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